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Compound of Interest

Compound Name: Crotyl mercaptan

Cat. No.: B15372487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental and safety profiles of

four common mercaptans: methyl mercaptan, ethyl mercaptan, propyl mercaptan, and butyl

mercaptan. The information is intended to assist researchers, scientists, and drug development

professionals in making informed decisions regarding the selection and handling of these

compounds. The data presented is compiled from various safety data sheets and toxicological

studies.

Executive Summary
Mercaptans, also known as thiols, are organosulfur compounds characterized by their strong,

unpleasant odors. They are utilized in a variety of industrial applications, including as odorants

for natural gas, in the synthesis of pharmaceuticals and pesticides, and as intermediates in

chemical manufacturing. While their pungent smell provides a valuable warning property, their

inherent toxicity and potential environmental impact necessitate careful handling and a

thorough understanding of their safety profiles. This guide presents a comparative analysis of

the acute toxicity, ecotoxicity, and physical hazards of methyl, ethyl, propyl, and butyl

mercaptan, supported by quantitative data and detailed experimental protocols.

Quantitative Data Comparison
The following tables summarize the key quantitative data for the environmental and safety

profiles of the four selected mercaptans.
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Table 1: Acute Toxicity Data

Mercaptan Chemical Formula
LD50 (Oral, Rat)
(mg/kg)

LC50 (Inhalation,
Rat) (ppm, 4h)

Methyl Mercaptan CH₃SH Not available 675

Ethyl Mercaptan C₂H₅SH 682 4420[1]

Propyl Mercaptan C₃H₇SH 1790 7300

Butyl Mercaptan C₄H₉SH 1500 4020

Table 2: Ecotoxicity Data

Mercaptan
EC50 (Daphnia magna,
48h) (mg/L)

LC50 (Rainbow Trout, 96h)
(mg/L)

Methyl Mercaptan 1.32 - 2.46[2] 1.8[3]

Ethyl Mercaptan < 0.1[3] 2.4[4]

n-Propyl Mercaptan 0.07[5] Not available

tert-Butyl Mercaptan 6.7 Not available

Table 3: Occupational Exposure Limits (OELs)

Mercaptan OSHA PEL (TWA) NIOSH REL (TWA) ACGIH TLV (TWA)

Methyl Mercaptan 10 ppm (Ceiling) 0.5 ppm (Ceiling) 0.5 ppm

Ethyl Mercaptan Not established 0.5 ppm (Ceiling) 0.5 ppm

Propyl Mercaptan Not established Not established Not established

Butyl Mercaptan 10 ppm 0.5 ppm (Ceiling) 0.5 ppm

Table 4: Environmental Fate
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Mercaptan Biodegradability

Methyl Mercaptan Readily biodegradable (64% in 28 days)[2]

Ethyl Mercaptan Not readily biodegradable

n-Propyl Mercaptan Not readily biodegradable (17% in 28 days)[6]

tert-Butyl Mercaptan Not readily biodegradable

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

OECD guidelines.

Acute Oral Toxicity Testing (OECD Guideline 420: Fixed
Dose Procedure)
This method is designed to assess the acute toxic effects of a substance when administered

orally.

Test Animals: Healthy, young adult rats of a single sex (typically females) are used. Animals

are acclimatized to laboratory conditions for at least 5 days prior to the test.

Housing and Feeding: Animals are housed in individual cages with controlled temperature

(22 ± 3 °C) and humidity (30-70%). Standard laboratory diet and drinking water are provided

ad libitum, except for a brief fasting period before dosing.

Dose Preparation and Administration: The test substance is typically administered as a

single dose via gavage. The volume administered is kept constant for all animals.

Procedure:

Sighting Study: A preliminary study is conducted on a small number of animals to

determine the appropriate starting dose for the main study. Doses are selected from fixed

levels (e.g., 5, 50, 300, 2000 mg/kg).
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Main Study: Groups of animals are dosed at the selected starting dose. The presence or

absence of mortality or signs of toxicity determines the next dose level (higher or lower).

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days after dosing.

Data Analysis: The results are used to determine the dose at which evident toxicity or

mortality occurs, allowing for classification of the substance's acute oral toxicity.

Acute Inhalation Toxicity Testing (OECD Guideline 403)
This guideline describes the procedures for assessing the acute toxicity of a substance upon

inhalation.

Test Animals: Young adult rats are the preferred species. They are acclimatized to the

laboratory environment and exposure chambers before the test.

Exposure System: A dynamic inhalation exposure system is used to maintain a constant and

uniform concentration of the test substance in the breathing zone of the animals.

Procedure:

Animals are exposed to the test substance for a standard duration, typically 4 hours.

A range of concentrations is tested to determine the LC50 value. A control group is

exposed to clean air under the same conditions.

Observation: Animals are monitored for mortality and clinical signs of toxicity during and after

exposure for a period of 14 days. Body weight is recorded regularly.

Data Analysis: The LC50, the concentration of the substance that is lethal to 50% of the test

animals, is calculated using appropriate statistical methods.

Aquatic Toxicity Testing: Acute Immobilisation Test with
Daphnia magna (OECD Guideline 202)
This test evaluates the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.
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Test Organisms: Young daphnids (<24 hours old) from a healthy laboratory culture are used.

Test Conditions: The test is conducted in a defined culture medium under controlled

temperature (20 ± 2 °C) and light conditions (16-hour light/8-hour dark cycle).

Procedure:

Daphnids are exposed to a range of concentrations of the test substance for 48 hours.

A control group is maintained in the culture medium without the test substance.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.

Data Analysis: The EC50, the concentration of the substance that causes immobilization in

50% of the daphnids, is determined at 48 hours.

Aquatic Toxicity Testing: Fish Acute Toxicity Test (OECD
Guideline 203)
This guideline outlines the procedure for determining the acute lethal toxicity of a substance to

fish.

Test Species: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Test Conditions: The test is performed in a flow-through or static-renewal system with

controlled water quality parameters (temperature, pH, dissolved oxygen).

Procedure:

Fish are exposed to a series of concentrations of the test substance for 96 hours.

A control group is maintained in water without the test substance.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.
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Data Analysis: The LC50, the concentration of the substance that is lethal to 50% of the fish,

is calculated at 96 hours.

Visualizations
Signaling Pathway of Mercaptan Toxicity
The primary mechanism of acute toxicity for many mercaptans involves the inhibition of

cytochrome c oxidase (Complex IV) in the mitochondrial electron transport chain. This

disruption of cellular respiration leads to a cascade of downstream effects.
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Caption: Mechanism of mercaptan toxicity via inhibition of cytochrome c oxidase.

Experimental Workflow for Determining Acute Oral
Toxicity (LD50)
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The following diagram illustrates the general workflow for an acute oral toxicity study based on

OECD Guideline 420.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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